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Compound of Interest

Compound Name: 3-Bromo-4-formylbenzonitrile

Cat. No.: B113230 Get Quote

An In-depth Technical Guide to the Physical Properties of 2-bromo-4-cyanobenzaldehyde

Introduction
2-Bromo-4-cyanobenzaldehyde is an aromatic organic compound that serves as a valuable

intermediate in the synthesis of various chemical entities, particularly in the fields of

pharmaceuticals and materials science.[1] Its bifunctional nature, featuring both a reactive

aldehyde group and a nitrile group, along with the presence of a bromine atom, allows for a

diverse range of chemical transformations. A thorough understanding of its physical properties

is paramount for its effective handling, storage, and application in research and development.

This guide provides a detailed overview of the key physical characteristics of 2-bromo-4-

cyanobenzaldehyde, along with standardized experimental protocols for their determination.

Physical and Chemical Properties
The fundamental physical and chemical properties of 2-bromo-4-cyanobenzaldehyde are

summarized in the table below. These properties are crucial for predicting its behavior in

various solvents and reaction conditions.
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Property Value

Molecular Formula C₈H₄BrNO[2][3][4]

Molecular Weight 210.03 g/mol [2][4]

Melting Point 118-120 °C[2]

Boiling Point 308 °C[2]

Density 1.65 g/cm³[2]

Flash Point 140 °C[2]

Appearance Solid

Purity 97%[3]

Storage Conditions
Store under inert gas (Nitrogen or Argon) at 2-8

°C[2]

Experimental Protocols
The following sections detail the standard laboratory procedures for determining the key

physical properties of a solid organic compound like 2-bromo-4-cyanobenzaldehyde.

Melting Point Determination
The melting point is a critical indicator of a compound's purity. Pure crystalline solids typically

exhibit a sharp melting point range of 0.5-1.0°C. Impurities tend to lower and broaden the

melting point range.

Methodology: Capillary Method

Sample Preparation: A small amount of the finely powdered dry sample is introduced into a

capillary tube, which is sealed at one end.[5] The tube is then gently tapped to pack the

sample to a height of 1-2 mm.[5]

Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is

level with the thermometer bulb.[6] This assembly is then placed in a heating bath (such as a

Thiele tube or a Mel-Temp apparatus) containing a high-boiling liquid like paraffin oil.[7]
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Heating: The heating bath is heated slowly and steadily, with constant stirring to ensure a

uniform temperature distribution.[6] A heating rate of approximately 2°C per minute is

recommended for accurate measurements.

Observation and Recording: The temperature at which the substance begins to melt (t₁) and

the temperature at which it completely liquefies (t₂) are recorded.[5] The melting point range

is reported as t₁ - t₂.[8]

Boiling Point Determination
The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure.[7][9]

Methodology: Capillary Method

Sample Preparation: A small amount of the liquid is placed in a small test tube or fusion tube.

[9] A capillary tube, sealed at one end, is placed inverted into the liquid.[9]

Apparatus Setup: The test tube assembly is attached to a thermometer and heated in a

suitable apparatus, such as a Thiele tube or an aluminum block.[9][10] The thermometer

bulb and the test tube should be at the same level.[9]

Heating: The apparatus is heated slowly and uniformly.[9]

Observation and Recording: The temperature is noted when a rapid and continuous stream

of bubbles emerges from the open end of the capillary tube.[9] This temperature is the

boiling point of the liquid.[11]

Density Determination
Density is defined as the mass of a substance per unit volume.[12]

Methodology: Volumetric Flask Method

Mass of Empty Flask: A clean and dry volumetric flask with its stopper is accurately weighed

(W1).[12]
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Mass of Flask with Water: The flask is filled to the mark with distilled water and weighed

again (W2).[12] The temperature of the water should be recorded to find its density from

standard tables.

Mass of Flask with Sample: The flask is emptied, dried thoroughly, and then filled to the mark

with the liquid sample. It is then weighed for a third time (W3).[12]

Calculation:

Mass of water = W2 - W1

Volume of the flask = (Mass of water) / (Density of water at the recorded temperature)

Mass of the liquid sample = W3 - W1

Density of the liquid sample = (Mass of the liquid sample) / (Volume of the flask)

Solubility Determination
Solubility tests provide valuable information about the functional groups present in a molecule.

[13]

Methodology: Qualitative Analysis

Sample and Solvent: Place approximately 0.1 g of the solid compound (or 0.2 mL if liquid)

into a small test tube.[13]

Addition of Solvent: Add 3 mL of the chosen solvent (e.g., water, ether, 5% NaOH, 5%

NaHCO₃, 5% HCl, concentrated H₂SO₄) in portions, shaking vigorously after each addition.

[13][14]

Observation: Observe whether the compound dissolves completely. Solubility is generally

defined as the dissolution of the solute to form a homogeneous solution.[15]

Systematic Testing: A systematic approach is often employed. Typically, solubility is first

tested in water.[13] If insoluble, tests are then conducted in dilute acid and base to determine

the presence of basic or acidic functional groups.[13][16]
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Logical Workflow for Compound Characterization
The following diagram illustrates a typical workflow for the physical characterization of a newly

synthesized or unknown solid organic compound.
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Caption: Workflow for the physical and structural characterization of a solid organic compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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